1-Butylimidazole;trifluoromethanesulfonic acid

• CAS No.: 916729-76-5
• Molecular Formula: C8H13F3N2O3S
• Molecular Weight: 274.26 g/mol
• IUPAC Name: 1-butylimidazole;trifluoromethanesulfonic acid
• InChI: InChI=1S/C7H12N2.CHF3O3S/c1-2-3-5-9-6-4-8-7-9;2-1(3,4)8(5,6)7/h4,6-7H,2-3,5H2,1H3;(H,5,6,7)
• InChI Key: GHEISAHCIHSFBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1.C(F)(F)(F)S(=O)(=O)O

Description

1-Butylimidazole;trifluoromethanesulfonic acid is a compound that combines the properties of 1-butylimidazole and trifluoromethanesulfonic acid. 1-Butylimidazole is an organic compound with the formula C7H12N2, known for its use as a ligand in coordination chemistry . . The combination of these two compounds results in a versatile ionic liquid with unique properties and applications.

Preparation Methods

The synthesis of 1-butylimidazole;trifluoromethanesulfonic acid typically involves the quaternisation reaction of 1-butylimidazole with trifluoromethanesulfonic acid. This reaction can be carried out using a microwave solvent-free approach, which allows for high yields and purities without the need for further purification . The reaction conditions generally involve heating the reactants to a specific temperature for a set period, ensuring complete conversion to the desired product.

Chemical Reactions Analysis

1-Butylimidazole;trifluoromethanesulfonic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: It can also undergo reduction reactions, although these are less common.

Substitution: Substitution reactions are more prevalent, where the imidazole ring can be modified by introducing different substituents.

Common reagents used in these reactions include strong acids, bases, and oxidizing agents. The major products formed depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

1-Butylimidazole;trifluoromethanesulfonic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a solvent and catalyst in various organic synthesis reactions, including glycosylation and Friedel–Crafts benzoylation.

Biology: The compound has been studied for its antibacterial, antifungal, and anticancer activities.

Medicine: Research has shown its potential in developing new therapeutic agents due to its biological activities.

Industry: It is used in the preparation of ion-conductive polymeric membranes and as a solvent for extracting sulfur and nitrogen-containing aromatic organic compounds from aliphatic hydrocarbons.

Mechanism of Action

The mechanism of action of 1-butylimidazole;trifluoromethanesulfonic acid involves its ability to act as a strong acid and a versatile ionic liquid. The trifluoromethanesulfonic acid component provides high acidity, which can catalyze various chemical reactions. The 1-butylimidazole component acts as a ligand, coordinating with metal ions and facilitating different chemical processes . The combination of these properties allows the compound to interact with various molecular targets and pathways, making it useful in a wide range of applications.

Comparison with Similar Compounds

1-Butylimidazole;trifluoromethanesulfonic acid can be compared to other similar compounds, such as:

1-Butyl-3-methylimidazolium trifluoromethanesulfonate: This compound also combines an imidazole derivative with trifluoromethanesulfonic acid, but with a different substitution pattern on the imidazole ring.

1-Butylimidazole-based ionic liquids: These compounds share the 1-butylimidazole component but may have different counterions, resulting in varied properties and applications.

The uniqueness of this compound lies in its specific combination of high acidity and versatile coordination chemistry, making it suitable for a wide range of scientific and industrial applications.